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Anti-Mouse TIM-2 Antibody
(RMT2-29)
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Compound Name:

For Research Use Only. Not for use in diagnostic procedures.

Introduction

T-cell activation and subsequent proliferation are central to the adaptive immune response,
playing a critical role in clearing infections and malignancies.[1][2][3] This process is initiated by
the interaction of the T-cell receptor (TCR) with an antigen presented by major
histocompatibility complex (MHC) molecules on antigen-presenting cells (APCs).[2][4][5] Co-
stimulatory signals, such as the interaction between CD28 on the T-cell and B7 molecules on
the APC, are also crucial for a robust proliferative response.[4][6] Upon successful activation,
intracellular signaling cascades lead to cytokine production, clonal expansion, and
differentiation into effector and memory T-cells.[3][5][7][8] Dysregulation of T-cell proliferation
can lead to various pathologies, including autoimmune diseases and immunodeficiencies.[2][5]

RMT2-29 is a novel small molecule inhibitor designed to modulate T-cell proliferation. These
application notes provide a detailed protocol for assessing the in vitro effects of RMT2-29 on
human T-cell proliferation using a Carboxyfluorescein Succinimidyl Ester (CFSE) dilution assay.

RMT2-29: Proposed Mechanism of Action

RMT2-29 is hypothesized to act as an inhibitor of downstream signaling molecules crucial for T-
cell activation and proliferation. The proposed mechanism involves the dampening of the
signaling cascade that follows T-cell receptor (TCR) and CD28 co-stimulation, ultimately
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leading to reduced cell division. The following diagram illustrates the putative signaling pathway
affected by RMT2-29.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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